Cas no 58953-12-1 ((1E)-1-chloropent-1-en-3-one)

• Product Name: (1E)-1-chloropent-1-en-3-one
• CAS No: 58953-12-1
• MF: C₅H₇ClO
• MW: 118.561480760574
• CID: 371712
• PubChem ID: 6446068
• Update Time: 2025-07-15

(1E)-1-chloropent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one,1-chloro-, (1E)-
• (1E)-1-Chloro-1-penten-3-one
• (E)-1-chloropent-1-en-3-one
• 1-chloro-1-octen-3-one
• 1-chloro-1-penten-3-one
• 1-chloro-oct-1-en-3-one
• 1-Octen-3-one,1-chloro
• 1t-chloro-pent-1-en-3-one
• 1t-Chlor-pent-1-en-3-on
• (1E)-1-chloropent-1-en-3-one
• 58953-12-1
• 1-CHLORO-1-PENTEN-3-ONE, (1E)-
• 1-Penten-3-one, 1-chloro-, (E)-
• Q27283979
• 2-Chlorovinyl ethyl ketone
• SCHEMBL8115125
• trans-1-Chloro-1-penten-3-one
• DTXSID501309763
• 1-PENTEN-3-ONE, 1-CHLORO-, (1E)-
• (E)-1-CHLORO-1-PENTEN-3-ONE
• EN300-1709075
• AKOS006279586
• UNII-MEY4X396P6
• 1-Penten-3-one, 1-chloro-
• Ethyl
• MEY4X396P6
• ethyl b-chlorovinyl ketone
• ETHYL .BETA.-CHLOROVINYL KETONE
• A-Chlorovinyl Ketone

• Inchi： 1S/C5H7ClO/c1-2-5(7)3-4-6/h3-4H,2H2,1H3/b4-3+
• InChI Key： CFMFGANUEMXVTA-ONEGZZNKSA-N
• SMILES： Cl/C=C/C(CC)=O

Computed Properties

• Exact Mass: 118.01900
• Monoisotopic Mass: 118.018543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.047
• Boiling Point: 161.3°C at 760 mmHg
• Flash Point: 59.2°C
• Refractive Index: 1.445
• PSA: 17.07000
• LogP: 1.71800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds